Cas no 1181561-08-9 (methyl 3-(2-chlorophenyl)-2-oxopropanoate)

Methyl 3-(2-chlorophenyl)-2-oxopropanoate is a versatile organic compound characterized by its 2-chlorophenyl and 2-oxopropanoate functional groups. This ester exhibits reactivity typical of α-keto esters, making it valuable in synthetic organic chemistry, particularly in the construction of heterocycles and as an intermediate in pharmaceutical and agrochemical applications. The presence of the chlorophenyl moiety enhances its utility in cross-coupling reactions and further derivatization. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in multi-step syntheses. The compound is typically supplied with high purity, ensuring reproducibility in research and industrial processes. Proper handling is advised due to potential sensitivity to moisture and light.
methyl 3-(2-chlorophenyl)-2-oxopropanoate structure
1181561-08-9 structure
Product Name:methyl 3-(2-chlorophenyl)-2-oxopropanoate
CAS No:1181561-08-9
MF:C10H9ClO3
MW:212.629662275314
CID:5954983
PubChem ID:18370669
Update Time:2025-10-16

methyl 3-(2-chlorophenyl)-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(2-chlorophenyl)-2-oxopropanoate
    • Benzenepropanoic acid, 2-chloro-α-oxo-, methyl ester
    • EN300-5704928
    • MFCD11936708
    • SY338837
    • SCHEMBL7644730
    • 1181561-08-9
    • Inchi: 1S/C10H9ClO3/c1-14-10(13)9(12)6-7-4-2-3-5-8(7)11/h2-5H,6H2,1H3
    • InChI Key: JTIINAQJJSFDDW-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1Cl)C(=O)C(=O)OC

Computed Properties

  • Exact Mass: 212.0240218g/mol
  • Monoisotopic Mass: 212.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.267±0.06 g/cm3(Predicted)
  • Boiling Point: 310.8±25.0 °C(Predicted)

methyl 3-(2-chlorophenyl)-2-oxopropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-5704928-0.05g
methyl 3-(2-chlorophenyl)-2-oxopropanoate
1181561-08-9 95%
0.05g
$212.0 2023-06-05
Enamine
EN300-5704928-0.1g
methyl 3-(2-chlorophenyl)-2-oxopropanoate
1181561-08-9 95%
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Enamine
EN300-5704928-0.25g
methyl 3-(2-chlorophenyl)-2-oxopropanoate
1181561-08-9 95%
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$452.0 2023-06-05
Enamine
EN300-5704928-0.5g
methyl 3-(2-chlorophenyl)-2-oxopropanoate
1181561-08-9 95%
0.5g
$713.0 2023-06-05
Enamine
EN300-5704928-1.0g
methyl 3-(2-chlorophenyl)-2-oxopropanoate
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$914.0 2023-06-05
Enamine
EN300-5704928-2.5g
methyl 3-(2-chlorophenyl)-2-oxopropanoate
1181561-08-9 95%
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$1791.0 2023-06-05
Enamine
EN300-5704928-5.0g
methyl 3-(2-chlorophenyl)-2-oxopropanoate
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$2650.0 2023-06-05
Enamine
EN300-5704928-10.0g
methyl 3-(2-chlorophenyl)-2-oxopropanoate
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$3929.0 2023-06-05
1PlusChem
1P0290C9-50mg
methyl3-(2-chlorophenyl)-2-oxopropanoate
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$315.00 2023-12-26
1PlusChem
1P0290C9-100mg
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